Cas no 1891441-97-6 (3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine
• CAS No: 1891441-97-6
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6567538
• PubChem ID: 117304046
• Update Time: 2025-06-23

3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine
• 1891441-97-6
• EN300-1772673

• Inchi： 1S/C12H11N3O/c1-15-6-5-8-3-2-4-9(12(8)15)10-7-11(13)16-14-10/h2-7H,13H2,1H3
• InChI Key： VQNSQCQOSUFEHY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CC=CC3C=CN(C)C=32)=N1)N

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57Ų

Additional information on 3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine

Introduction to 3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine (CAS No. 1891441-97-6) in Modern Pharmaceutical Research

3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1891441-97-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the oxazole class of molecules, which are widely recognized for their biological activity and versatility in drug design. The presence of a substituted indole moiety enhances its potential as a scaffold for developing novel therapeutic agents.

The structural framework of 3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine incorporates a methyl-substituted indole ring at the 7-position, linked to an oxazole core through an amine functional group at the 5-position of the oxazole ring. This specific arrangement confers distinct electronic and steric properties, making it an attractive candidate for further investigation in medicinal chemistry. The compound’s ability to interact with biological targets in a selective manner is a key focus of current research efforts.

In recent years, there has been a surge in interest regarding indole derivatives due to their demonstrated efficacy in various pharmacological contexts. The indole scaffold is well-documented for its role in modulating pathways associated with inflammation, neurodegeneration, and cancer. Specifically, derivatives of indole have shown promise in preclinical studies as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the pathogenesis of chronic inflammatory diseases. The incorporation of an oxazole ring into the indole structure may further enhance binding affinity and metabolic stability, attributes that are critical for drug development.

The oxazole moiety itself is another pharmacophore that has been extensively studied for its bioactivity. Oxazoles are known to exhibit antimicrobial, antifungal, and anti-inflammatory properties. When combined with the indole moiety, the resulting compound may exhibit synergistic effects that could lead to improved therapeutic outcomes. For instance, studies have suggested that oxazole-containing compounds can interfere with bacterial biofilm formation and modulate immune responses by interacting with specific protein targets.

Current research endeavors are increasingly leveraging computational methods and high-throughput screening techniques to identify novel bioactive molecules like 3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine. These approaches have accelerated the discovery process by enabling rapid assessment of molecular interactions and pharmacokinetic profiles. The compound’s potential as an intermediate in synthesizing more complex derivatives is also under exploration, with researchers aiming to expand its utility in drug discovery pipelines.

One particularly intriguing aspect of 3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-amine is its structural similarity to known bioactive molecules that have transitioned from preclinical to clinical development phases. By studying this compound, scientists can gain insights into how modifications at specific positions—such as the methyl group on the indole ring or the amine substituent on the oxazole ring—affect overall biological activity. Such insights are invaluable for designing next-generation drugs with enhanced efficacy and reduced side effects.

The synthesis of 3-(1-methyl-1H-indol-7-yl)-1,2-oxazol-5-am ine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the desired heterocyclic framework efficiently. These synthetic strategies not only facilitate access to this compound but also provide a platform for generating structurally diverse analogs for further pharmacological evaluation.

In vitro studies have begun to elucidate the mechanism of action of 3-(1-methyl -1H-indol -7 -yl)- 1 , 2 -ox az ol -5 -ami ne, revealing potential interactions with transcription factors and signaling pathways relevant to disease states such as cancer and neurodegenerative disorders. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cell proliferation and survival. Such findings underscore its potential as a lead compound for developing targeted therapies.

The pharmaceutical industry’s emphasis on personalized medicine has also influenced research directions concerning compounds like 3-( 1 -m ethyl - 1 H -ind ol -7 -y l ) - 1 , 2 -ox az ol -5 -ami ne. By understanding how genetic variations influence drug metabolism and response, researchers can tailor therapeutic strategies to individual patients. This approach aligns well with the compound’s versatility as a scaffold for structure-based drug design, allowing for modifications that optimize patient-specific treatment outcomes.

Future research will likely focus on exploring the synthetic derivatives of 3-( 1 -m ethyl - 1 H -ind ol -7 -y l ) - 1 , 2 -ox az ol -5 -ami ne using structure-guided design principles. By systematically modifying functional groups within its framework, scientists aim to identify analogs with improved pharmacokinetic profiles or enhanced target specificity. Additionally, exploring new synthetic routes could reduce production costs and scalability issues associated with current methodologies.

The integration of machine learning algorithms into drug discovery workflows has opened new avenues for accelerating the development process. Predictive models can now forecast molecular properties such as solubility, toxicity, and binding affinity with remarkable accuracy. These tools are being used alongside traditional experimental approaches to prioritize compounds like 3-( 1 -m ethyl - 1 H -ind ol -7 -y l ) - 1 , 2 -ox az ol -5 am ine for further investigation based on their predicted biological activity.

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